[2-(Furan-2-yl)quinolin-4-yl]-morpholin-4-ylmethanone

• IUPAC Name: [2-(furan-2-yl)quinolin-4-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C18H16N2O3/c21-18(20-7-10-22-11-8-20)14-12-16(17-6-3-9-23-17)19-15-5-2-1-4-13(14)15/h1-6,9,12H,7-8,10-11H2
• InChI Key: UBKXOCGWINWMON-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CO4
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol

Description

[2-(Furan-2-yl)quinolin-4-yl]-morpholin-4-ylmethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied in detail.

Mechanism of Action

The mechanism of action of [2-(Furan-2-yl)quinolin-4-yl]-morpholin-4-ylmethanone is not fully understood yet, but it is believed to act by inhibiting specific enzymes and proteins that are involved in the development of cancer and neurodegenerative diseases. It also modulates the immune response and reduces inflammation.
Biochemical and Physiological Effects:
[2-(Furan-2-yl)quinolin-4-yl]-morpholin-4-ylmethanone has been shown to have various biochemical and physiological effects. It induces apoptosis, inhibits cell proliferation, and reduces oxidative stress. It also improves cognitive function and memory and reduces inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using [2-(Furan-2-yl)quinolin-4-yl]-morpholin-4-ylmethanone in lab experiments are its high potency, selectivity, and low toxicity. However, its limitations include its poor solubility in water and its instability in the presence of light and air.

Future Directions

The future directions for [2-(Furan-2-yl)quinolin-4-yl]-morpholin-4-ylmethanone include further studies on its mechanism of action, optimization of its synthesis method, and development of more stable and soluble derivatives. It can also be studied for its potential applications in other fields such as agriculture and material science.
Conclusion:
In conclusion, [2-(Furan-2-yl)quinolin-4-yl]-morpholin-4-ylmethanone is a promising chemical compound that has shown potential applications in various fields of scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied in detail. Further research is needed to fully understand its potential and develop more stable and soluble derivatives.

Synthesis Methods

[2-(Furan-2-yl)quinolin-4-yl]-morpholin-4-ylmethanone can be synthesized using different methods, but the most common method is the condensation reaction of 2-furylquinoline-4-carbaldehyde with morpholine-4-carboxylic acid followed by reduction with sodium borohydride. The yield of this method is around 70%.

Scientific Research Applications

[2-(Furan-2-yl)quinolin-4-yl]-morpholin-4-ylmethanone has been extensively studied for its potential applications in various fields of scientific research. It has shown promising results in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its anti-inflammatory and anti-microbial properties.